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Cat. No.: B1192361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the mechanism of action,

experimental protocols, and quantitative data associated with Bis-Maleimide-PEG6 (Bis-Mal-
PEG6) for bioconjugation applications. Bis-Mal-PEG6 is a homobifunctional crosslinker that

plays a pivotal role in the development of advanced biotherapeutics, including antibody-drug

conjugates (ADCs), by enabling the covalent linkage of biomolecules.

Core Mechanism of Action: The Thiol-Maleimide
Reaction
The functionality of Bis-Mal-PEG6 is predicated on the highly efficient and selective reaction

between its maleimide groups and free thiol (sulfhydryl) groups, typically found in cysteine

residues of proteins and peptides. This reaction, a Michael addition, results in the formation of

a stable thioether bond, covalently linking the molecules of interest.

The reaction is most efficient within a pH range of 6.5 to 7.5.[1][2] At this pH, the thiol group is

sufficiently deprotonated to its more nucleophilic thiolate form, which readily attacks the

electron-deficient double bond of the maleimide ring.[3] At a neutral pH of 7.0, the reaction of

maleimides with thiols is approximately 1,000 times faster than with amines, highlighting the

high chemoselectivity of this conjugation strategy.[1][4]
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Below is a diagram illustrating the fundamental thiol-maleimide reaction mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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